Cas no 2248381-50-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate
• CAS No: 2248381-50-0
• MF: C₁₄H₁₂N₄O₄
• MW: 300.26948261261
• CID: 6123122
• PubChem ID: 165731344
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6514992
• 2248381-50-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate

• Inchi： 1S/C14H12N4O4/c1-2-17-8-9(15-16-17)7-12(19)22-18-13(20)10-5-3-4-6-11(10)14(18)21/h3-6,8H,2,7H2,1H3
• InChI Key： JORHUFSWZIFEND-UHFFFAOYSA-N
• SMILES： O(C(CC1=CN(CC)N=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.08585488g/mol
• Monoisotopic Mass: 300.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-ethyl-1H-1,2,3-triazol-4-yl)acetate (CAS No. 2248381500) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The molecule's structure incorporates a dioxoisoindole moiety and a triazole group, both of which contribute to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of click chemistry and convergent synthesis strategies. The integration of the triazole group into the molecule has been particularly significant due to its ability to participate in C-H activation reactions, making it a valuable building block in medicinal chemistry. Researchers have demonstrated that this compound can serve as an effective precursor for the development of novel pharmaceutical agents targeting various therapeutic areas.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y acetate derivatives have shown promise in the field of drug delivery systems. The triazole group's ability to form stable conjugates with biomolecules has facilitated its use in designing targeted drug delivery vehicles. Additionally, the compound's dioxoisoindole core has been exploited in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices.

Recent studies have also highlighted the potential of this compound in bioconjugation reactions, where it serves as a versatile linker for attaching small molecules to biopolymers. This property has opened new avenues for its application in diagnostics and imaging technologies. Furthermore, the compound's stability under physiological conditions makes it an ideal candidate for use in vivo studies.

The synthesis of CAS No. 2248381500 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole core through cyclization reactions and the subsequent installation of the triazole group via copper-catalyzed azide alkyne cycloaddition (CuAAC). This approach ensures high yields and excellent control over the product's stereochemistry.

From an environmental standpoint, researchers have evaluated the eco-friendliness of this compound's synthesis pathway. The use of recyclable catalysts and solvent systems has significantly reduced the environmental footprint associated with its production. This aligns with current trends toward sustainable chemistry practices and green manufacturing.

In conclusion, CAS No. 2248381500, or 1,3-dioxo...acetate, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow further.